Cas no 1261482-72-7 (5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261482-72-7
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4791708
• Update Time: 2025-11-01

5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-9-5-10(11(12(19)20)18-6-9)7-1-3-8(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： MMRHWFDDBRHTMX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid

5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261482-72-7): A Comprehensive Overview

5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261482-72-7) is a potent and selective small molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid consists of a picolinic acid core substituted with a chlorine atom at the 5-position and a 4-(trifluoromethyl)phenyl group at the 3-position. The presence of these functional groups imparts distinct properties to the molecule, including enhanced solubility, stability, and bioavailability. These characteristics are crucial for optimizing the compound's pharmacological profile and potential therapeutic efficacy.

Recent studies have highlighted the potential of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid in various biological systems. One notable area of research is its activity as a modulator of ion channels, particularly potassium channels. Potassium channels play a critical role in maintaining cellular homeostasis and are involved in numerous physiological processes, including neuronal function, cardiac activity, and insulin secretion. The ability of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid to selectively modulate these channels has opened new avenues for the development of novel therapeutics for conditions such as epilepsy, arrhythmias, and diabetes.

In addition to its ion channel modulation properties, 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid has also shown promise in anti-inflammatory and anti-cancer research. Preclinical studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. Furthermore, preliminary data suggest that this compound may have cytotoxic effects on certain cancer cell lines, making it a potential lead compound for further investigation in oncology.

The synthesis of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid has been extensively studied, with several efficient synthetic routes reported in the literature. One common approach involves the reaction of 5-chloropicolinoyl chloride with 4-trifluoromethylphenylboronic acid under palladium-catalyzed conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. The availability of robust synthetic protocols ensures that this compound can be readily accessed for both academic research and industrial applications.

To further enhance the therapeutic potential of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid, researchers are exploring various prodrug strategies to improve its pharmacokinetic properties. Prodrugs are biologically inactive derivatives that are converted into the active drug through metabolic processes in the body. By designing prodrugs with improved solubility, stability, and bioavailability, scientists aim to enhance the overall efficacy and safety profile of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing this molecule into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 5-Chloro-3-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261482-72-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable candidate for the development of novel therapeutics targeting various diseases. Ongoing research efforts continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.